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Introduction

MAPK Interacting Serine/Threonine Kinase 1 (MKNK1), also known as MNK1, is a key
downstream effector of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. It
plays a crucial role in protein synthesis and is implicated in various cellular processes, including
cell proliferation, survival, and stress responses. Dysregulation of the MKNK1 signaling axis
has been linked to the progression of several cancers, making it an attractive target for
therapeutic intervention. CRISPR-Cas9 gene editing provides a powerful tool to investigate the
function of MKNK1 and to explore its potential as a drug target.

Note on Nomenclature: The term "MMK1" can be ambiguous in scientific literature. While it is
used to describe a synthetic peptide agonist for the formyl peptide receptor FPRL1 in human
studies and a MAP kinase in plants, it is also listed as an alias for MKNK1. Given the context of
CRISPR-Cas9 gene editing for therapeutic research, this document focuses on MKNK1.

Signaling Pathway

MKNKZ1 is activated through phosphorylation by upstream kinases, primarily ERK1/2 and p38
MAPK, which are components of the MAPK signaling cascade. Once activated, MKNK1
phosphorylates its primary downstream target, the eukaryotic translation initiation factor 4E
(elF4E). This phosphorylation event is a critical step in the initiation of cap-dependent mRNA
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translation, which is essential for the synthesis of proteins involved in cell growth and
proliferation.
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 To cite this document: BenchChem. [Application Notes and Protocols for CRISPR-Cas9
Mediated Gene Editing of MKNK1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603023#mmk1-crispr-cas9-gene-editing-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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